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For Researchers, Scientists, and Drug Development Professionals

Acrylonitrile Butadiene Styrene (ABS) is a versatile thermoplastic polymer widely utilized across

various industries. However, its susceptibility to thermal and oxidative degradation during

processing and end-use necessitates the incorporation of antioxidants. This guide provides an

objective, data-driven comparison of two primary classes of antioxidants used in ABS:

phosphites and phenolics.

Executive Summary
Phenolic antioxidants, acting as primary antioxidants, are highly effective at radical scavenging,

thereby providing excellent long-term thermal stability. Phosphite antioxidants, as secondary

antioxidants, excel in decomposing hydroperoxides, which are byproducts of the initial

oxidation process. This function is crucial for maintaining color stability and preventing polymer

chain scission during high-temperature processing. The synergistic combination of both types

of antioxidants often yields the most comprehensive protection for ABS resins.

Quantitative Performance Data
The following tables summarize the performance of a common phosphite antioxidant (Irgafos

168) and two phenolic antioxidants (Irganox 1076 and Irganox 245) in mass-polymerized ABS.

Data is extracted from a statistical analysis by Fiorio et al. (2018).[1]
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Higher Oxidation Onset Temperature (OOT) and Oxidation Peak Temperature (OP) indicate

greater thermal stability.

Antioxidant
Formulation (in
mass-polymerized
ABS)

Concentration
(wt%)

Oxidation Onset
Temperature (OOT)
(°C)

Oxidation Peak
Temperature (OP)
(°C)

Unstabilized ABS 0 ~175 ~205

Phenolic Antioxidant

Irganox 1076 0.2 ~195 ~215

Irganox 245 0.2 ~190 ~212

Phosphite Antioxidant

Irgafos 168 0.2 ~178 ~210

Synergistic Blends

Irganox 1076 +

Irgafos 168
0.2 + 0.2 ~196 ~218

Irganox 245 + Irgafos

168
0.2 + 0.2 ~192 ~215

Irganox 1076 +

Irganox 245
0.2 + 0.2 ~200 ~220

Irganox 1076 +

Irganox 245 + Irgafos

168

0.2 + 0.2 + 0.2 ~201 ~222

Table 1: Thermal stability of ABS with different antioxidant formulations. Data sourced from

Fiorio et al. (2018).[1]

Color Stability
A lower Yellowing Index (YI) indicates better color stability.
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Antioxidant Formulation
(in mass-polymerized ABS)

Concentration (wt%) Yellowing Index (YI)

Unstabilized ABS (processed) 0 ~30

Phenolic Antioxidant

Irganox 1076 0.2 ~25

Irganox 245 0.2 ~26

Phosphite Antioxidant

Irgafos 168 0.2 ~22

Synergistic Blends

Irganox 1076 + Irgafos 168 0.2 + 0.2 ~20

Irganox 245 + Irgafos 168 0.2 + 0.2 ~21

Irganox 1076 + Irganox 245 0.2 + 0.2 ~23

Irganox 1076 + Irganox 245 +

Irgafos 168
0.2 + 0.2 + 0.2 ~19

Table 2: Color stability of ABS with different antioxidant formulations after processing. Data

sourced from Fiorio et al. (2018).[1]

Melt Flow Index (MFI)
While direct comparative MFI data from a single study is limited, the primary function of these

antioxidants is to prevent degradation during processing, which in turn helps maintain the melt

flow characteristics of the polymer.[2] In general, effective stabilization prevents chain scission

and cross-linking, leading to a more consistent MFI. A study on PC/ABS blends showed that a

phosphite antioxidant was more effective at retarding degradation during high-shear-rate

processing compared to a phenolic antioxidant, suggesting better preservation of melt flow

properties.[3]

Antioxidant Mechanisms and Synergism
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Phenolic antioxidants (Primary Antioxidants) function by donating a hydrogen atom to peroxy

radicals, thereby terminating the auto-oxidation chain reaction.[4] Phosphite antioxidants

(Secondary Antioxidants) work by decomposing hydroperoxides into non-radical, stable

products.[4]

The combination of phenolic and phosphite antioxidants creates a synergistic effect. The

phenolic antioxidant scavenges free radicals, and the phosphite antioxidant removes the

hydroperoxides formed, preventing them from decomposing into new radicals. This dual action

provides more comprehensive protection than either antioxidant could alone.[4]
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ABS Degradation Pathway

Antioxidant Intervention
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(Primary)

Radical Scavenging

Generates new radicals
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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